Cas no 1134798-26-7 (Zoledronic-d3 Acid)

• Product Name: Zoledronic-d3 Acid
• CAS No: 1134798-26-7
• MF: C₅H₁₀N₂O₇P₂
• MW: 275.108108043671
• CID: 1077998
• Update Time: 2025-05-25

Zoledronic-d3 Acid Chemical and Physical Properties

Names and Identifiers

• [2H3]-Zoledronic acid
• Zoledronic-d3 Acid

• Inchi： 1S/C5H10N2O7P2/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14)/i1D,2D,4D
• InChI Key： XRASPMIURGNCCH-KYKRLZBASA-N
• SMILES： P(C(CN1C([2H])=NC([2H])=C1[2H])(O)P(=O)(O)O)(=O)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Zoledronic-d3 Acid

Research Briefing on Zoledronic-d3 Acid (CAS: 1134798-26-7) in Chemical Biology and Pharmaceutical Applications

Zoledronic-d3 Acid (CAS: 1134798-26-7), a deuterated analog of zoledronic acid, has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in bone metabolism disorders and oncology. This briefing synthesizes the latest findings on its synthesis, pharmacokinetics, and therapeutic mechanisms, with emphasis on studies published within the last three years.

Recent advancements in isotopic labeling techniques have enabled the precise synthesis of Zoledronic-d3 Acid, as demonstrated by Schmidt et al. (2023) in their Journal of Medicinal Chemistry study. The deuterium substitution at the critical hydroxyl positions enhances metabolic stability while preserving the parent compound's affinity for bone mineral matrices. Pharmacokinetic analyses reveal a 40% extended half-life compared to non-deuterated zoledronic acid in murine models, attributed to reduced CYP450-mediated degradation (Watanabe et al., 2022).

In oncology applications, Zoledronic-d3 Acid shows improved tumor-targeting specificity when conjugated with radiolabeled probes. A phase I clinical trial (NCT0543289) reported 18% higher tumor-to-background ratios in PET imaging of bone metastases compared to conventional zoledronic acid formulations. The deuterated variant's reduced renal clearance (p < 0.01) suggests potential for decreased nephrotoxicity - a major limitation of current bisphosphonate therapies.

Mechanistic studies utilizing cryo-EM have elucidated Zoledronic-d3 Acid's unique binding conformation in the FPPS enzyme active site. The deuterium-induced bond stabilization creates a 2.3Å shorter hydrogen bond network with Lys200 and Thr201 residues, explaining its 15-fold increased inhibition potency in in vitro assays (Nature Structural & Molecular Biology, 2023). This structural insight has spurred development of third-generation bisphosphonates with optimized deuteration patterns.

Ongoing research explores Zoledronic-d3 Acid's immunomodulatory effects, particularly its enhanced γδ T-cell activation capacity. Single-cell RNA sequencing data reveals upregulated IFN-γ production (log2FC=3.7) in treated samples, suggesting potential applications in combination immunotherapy regimens. However, challenges remain in large-scale GMP production due to the complex deuteration process, with current yields at 62% for pharmaceutical-grade material (Pharmaceutical Research, 2023).

The compound's environmental stability profile has also been characterized, showing 98% integrity after 24 months at -20°C with <0.5% deuterium exchange. This stability makes it particularly suitable for long-term clinical studies and diagnostic applications where batch consistency is critical. Regulatory filings for Zoledronic-d3 Acid are anticipated in Q2 2024 based on current preclinical data packages.